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Compound of Interest

Compound Name:
2-Bromo-5-

(methylsulfonyl)pyridine

Cat. No.: B1277463 Get Quote

Technical Guide: 2-Bromo-5-
(methylsulfonyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information for 2-Bromo-5-(methylsulfonyl)pyridine, a

heterocyclic organic compound relevant in medicinal chemistry and organic synthesis.

Chemical Identity and Properties
2-Bromo-5-(methylsulfonyl)pyridine is a substituted pyridine derivative. The presence of a

bromo group and a methylsulfonyl group makes it a versatile building block in the synthesis of

more complex molecules, particularly in the development of pharmaceutical agents.

Table 1: Physicochemical Data for 2-Bromo-5-(methylsulfonyl)pyridine
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Property Value Citations

Molecular Formula C6H6BrNO2S [1][2][3][4]

Molecular Weight 236.09 g/mol [1][3][5]

Monoisotopic Mass 234.93026 Da [5]

CAS Number 343262-51-1 [1][2][3]

Structural Information
The structure of 2-Bromo-5-(methylsulfonyl)pyridine is characterized by a pyridine ring

substituted at the 2-position with a bromine atom and at the 5-position with a methylsulfonyl

group. This arrangement of functional groups offers specific reactivity profiles for further

chemical modifications.
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Structural Representation of 2-Bromo-5-(methylsulfonyl)pyridine
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Figure 1: Chemical structure of 2-Bromo-5-(methylsulfonyl)pyridine.

As no specific experimental protocols or signaling pathways are directly associated with this

chemical compound in the provided search results, a logical workflow for a researcher using

this compound is presented below.
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Logical Workflow for Compound Utilization
The following diagram illustrates a typical workflow for a researcher utilizing 2-Bromo-5-
(methylsulfonyl)pyridine in a drug discovery or chemical synthesis project.

General Research Workflow

Procurement of
2-Bromo-5-(methylsulfonyl)pyridine

Reaction Setup and Synthesis
(e.g., Suzuki or Buchwald-Hartwig coupling)

Purification of Product
(e.g., Chromatography)

Structural Characterization
(e.g., NMR, Mass Spectrometry)

Biological Screening / Further Chemical Modification

Click to download full resolution via product page

Figure 2: A generalized workflow for the application of 2-Bromo-5-(methylsulfonyl)pyridine in

a research context.

This guide provides a foundational understanding of 2-Bromo-5-(methylsulfonyl)pyridine.

For detailed experimental procedures and safety information, researchers should consult

specific literature and safety data sheets (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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